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Cat. No.: B1672525 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Fenoxycarb, a carbamate insecticide, serves as a potent and specific juvenile hormone analog

(JHA), making it an invaluable research tool in the field of insect developmental biology. Its

ability to mimic the action of juvenile hormone (JH) allows for the targeted disruption of key

developmental processes, primarily metamorphosis and reproduction. By binding to the

juvenile hormone receptor, Methoprene-tolerant (Met), fenoxycarb effectively prevents the

decline in JH titer necessary for the transition from larval to pupal and adult stages, leading to a

range of observable and quantifiable developmental abnormalities.[1][2][3][4] These

characteristics enable researchers to dissect the intricate signaling pathways governing insect

development, investigate the molecular basis of metamorphosis, and explore novel strategies

for insect pest management.

Quantitative Effects of Fenoxycarb on Insect
Development
The following tables summarize the quantitative effects of fenoxycarb on various insect

species, providing a comparative overview of its biological activity.

Table 1: Lethal and Sublethal Concentrations of Fenoxycarb
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Insect
Species

Larval
Instar

Exposure
Time

LC10
(mg/L)

LC25
(mg/L)

LC50
(mg/L)

Referenc
e

Plutella

xylostella
3rd 96 h 21.58 43.25 93.92 [5]

Phenacocc

us

solenopsis

1st 3 days 0.17 (ppm) -
10.02

(ppm)

Phenacocc

us

solenopsis

1st 7 days 0.08 (ppm) - 0.39 (ppm)

Table 2: Effects of Fenoxycarb on Developmental Duration

Insect Species
Developmental
Stage

Fenoxycarb
Concentration

Developmental
Delay (days)

Reference

Chrysoperla

rufilabris
Egg to Adult 0.1 - 10.0 mg/L 3.2 - 4.6

Chrysoperla

rufilabris
1st Instar to Adult 0.1 - 10.0 mg/L 2.3 - 3.0

Chrysoperla

rufilabris

2nd Instar to

Adult
0.1 - 10.0 mg/L 2.1 - 2.8

Chrysoperla

rufilabris

3rd Instar to

Adult
0.1 - 10.0 mg/L 4.6 - 7.5

Plutella xylostella Embryonic
21.58 mg/L

(LC10)
2.88

Plutella xylostella Embryonic
43.25 mg/L

(LC25)
3.21

Table 3: Impact of Fenoxycarb on Insect Reproduction
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Insect Species Parameter
Fenoxycarb
Concentration

Effect Reference

Plutella xylostella
Fecundity

(eggs/female)

21.58 mg/L

(LC10)

Reduction from

169.40 (control)

to 71.06

Plutella xylostella
Fecundity

(eggs/female)

43.25 mg/L

(LC25)

Reduction from

169.40 (control)

to 40.60

Spodoptera

mauritia

Fecundity

(eggs/female)
LD10

Reduction from

720 (control) to

589

Spodoptera

mauritia

Fecundity

(eggs/female)
LD25

Reduction from

720 (control) to

361

Bactrocera

zonata

Fecundity

Reduction (%)
Not specified ~34.8%

Bactrocera

zonata

Hatchability

Reduction (%)
Not specified ~67.3%

Key Signaling Pathways and Experimental
Workflows
Visualizing the molecular pathways affected by fenoxycarb and the experimental procedures

for its use is crucial for understanding its application as a research tool.
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Extracellular

Intracellular

Fenoxycarb

Methoprene-tolerant (Met)
(JH Receptor)

binds and activates

Juvenile Hormone
binds and activates

JH-Met-Tai Complexforms complex with

Taiman (Tai)

Juvenile Hormone
Response Elements (JHREs)

binds to Krüppel-homolog 1 (Kr-h1) Repression of
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Preparation

Application

Observation & Data Collection

Prepare Fenoxycarb
Stock Solution

(e.g., in Acetone)

Create Serial Dilutions
to desired concentrations

Topical Application
(to larvae, pupae, or eggs)

Diet Incorporation
(for continuous exposure)

Record Developmental
Milestones (e.g., molting, pupation)

Analyze for Morphological
Abnormalities

Assess Fecundity and
Hatchability

Gene Expression Analysis
(e.g., qRT-PCR of JH pathway genes)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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